Cas no 81401-69-6 (Benzoic acid, 3-(benzoylamino)-4-(3-methoxyphenoxy)-, ethyl ester)

• Product name: Benzoic acid, 3-(benzoylamino)-4-(3-methoxyphenoxy)-, ethyl ester
• CAS No: 81401-69-6
• MF: C₂₃H₂₁NO₅
• MW: 391.41654
• CID: 704022
• PubChem ID: 12832033

Benzoic acid, 3-(benzoylamino)-4-(3-methoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoylamino)-4-(3-methoxyphenoxy)-, ethyl ester
• ethyl 3-benzamido-4-(3-methoxyphenoxy)benzoate
• 81401-69-6
• DTXSID50511010

• Inchi： InChI=1S/C23H21NO5/c1-3-28-23(26)17-12-13-21(29-19-11-7-10-18(15-19)27-2)20(14-17)24-22(25)16-8-5-4-6-9-16/h4-15H,3H2,1-2H3,(H,24,25)
• InChI Key： JAAZXJHNBWQIOH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)OC2=CC=CC(=C2)OC)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 391.14197277g/mol
• Monoisotopic Mass: 391.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.9Ų